1-Methyl-5-(2,4-dichlorobenzoyloxy)-pyrazole

• CAS No.: 91436-74-7
• Molecular Formula: C11H8Cl2N2O2
• Molecular Weight: 271.10 g/mol
• IUPAC Name: (2-methylpyrazol-3-yl) 2,4-dichlorobenzoate
• InChI: InChI=1S/C11H8Cl2N2O2/c1-15-10(4-5-14-15)17-11(16)8-3-2-7(12)6-9(8)13/h2-6H,1H3
• InChI Key: FOTKAQIMYDZCMD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)OC(=O)C2=C(C=C(C=C2)Cl)Cl

Description

1-Methyl-5-(2,4-dichlorobenzoyloxy)-pyrazole is a useful research compound. Its molecular formula is C11H8Cl2N2O2 and its molecular weight is 271.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 30 ml of an aqueous solution containing 4.0 g (0.1 mol) of sodium hydroxide was dissolved 9.8 g (0.1 mol) of 1-methyl-5-hydroxypyrazole at room temperature. To the resulting aqueous solution maintained at 10° C. was added dropwise a solution prepared from 23.0 g (0.11 mol) of 2,4-dichlorobenzoyl chloride and 100 ml of chloroform with stirring over 1 hour, followed by additional stirring for 2 hours at a temperature below about 20° C. Then the chloroform layer was separated and washed successively with water, 5% aqueous sodium bicarbonate and saturated brine and, after drying, solvent was distilled off under reduced pressure to give 23.5 g of 1-methyl-5-(2,4-dichlorobenzoyloxy)-pyrazole (yield: 86%).